(R)-Telaprevir-d4

• Molecular Formula: C36H53N7O6
• Molecular Weight: 683.9 g/mol
• InChI: InChI=1S/C36H53N7O6/c1-5-10-25(29(44)34(48)39-23-15-16-23)40-33(47)28-24-14-9-13-22(24)20-43(28)35(49)30(36(2,3)4)42-32(46)27(21-11-7-6-8-12-21)41-31(45)26-19-37-17-18-38-26/h17-19,21-25,27-28,30H,5-16,20H2,1-4H3,(H,39,48)(H,40,47)(H,41,45)(H,42,46)/t22-,24-,25+,27-,28-,30+/m0/s1/i15D2,16D2
• InChIKey: BBAWEDCPNXPBQM-KKSQMXIZSA-N

(R)-Telaprevir-d4: A Deuterated HCV NS3/4A Protease Inhibitor Internal Standard for Bioanalysis

(R)-Telaprevir-d4 is a stable isotope-labeled internal standard (SIL-IS), specifically a deuterium-labeled analog of the hepatitis C virus (HCV) NS3/4A protease inhibitor Telaprevir . It is characterized by the substitution of four hydrogen atoms with deuterium at a defined position within the cyclopropyl moiety of the molecule, resulting in a molecular formula of C36H49D4N7O6 and a molecular weight of 683.87 g/mol . The compound is synthesized and supplied for the express purpose of enabling accurate and precise quantification of its unlabeled counterpart, (R)-Telaprevir or Telaprevir, in complex biological matrices via liquid chromatography-tandem mass spectrometry (LC-MS/MS) .

Type

Deuterium-labeled (d4) internal standard

Workflow

LC-MS/MS quantitative bioanalysis

Role

Corrects for matrix effects and ionization variability

(R)-Telaprevir-d4: Why Analogue Substitution Is Not Feasible for Regulatory Bioanalysis

In quantitative bioanalysis using LC-MS/MS, substituting one internal standard for another—even a closely related analog—without rigorous validation is scientifically unsound and can lead to significant quantitative errors. Stable isotope-labeled (SIL) internal standards like (R)-Telaprevir-d4 are selected because their co-elution with the analyte of interest corrects for matrix effects and variations in ionization efficiency, a principle known as the "isotope dilution method" [1]. However, the specific isotopic label (e.g., d4 vs. d11) can alter chromatographic retention time [2]. For instance, a higher number of deuterium atoms (d11) has been observed to cause a significant chromatographic shift from the unlabeled analyte, whereas a d4 label may offer closer co-elution under certain conditions [1]. Furthermore, the stereospecificity of the internal standard is critical when quantifying chiral analytes; (R)-Telaprevir-d4 is the required internal standard for quantifying its chiral counterpart, (R)-Telaprevir, ensuring that the epimerization which produces the inactive R-diastereomer (VRT-127394) is accurately accounted for [3].

Co-elution

d11 isotopologue (telaprevir-d11) may cause a significant chromatographic shift, weakening matrix-effect correction compared to the closer co-elution achieved with the d4 label.

Stereospecificity

Non-stereospecific ISTDs (e.g., telaprevir-d11) cannot distinguish the (R)-enantiomer, leading to inaccurate quantification of epimerization to the R-diastereomer.

• [1] KCAS Bio. (2020, December 8). LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. View Source
• [2] Restek. (2015, October 25). Choosing an Internal Standard. View Source
• [3] Mendelow, M., et al. (2009). In vitro and in vivo isotope effects with hepatitis C protease inhibitors: enhanced plasma exposure of deuterated telaprevir versus telaprevir in rats. Journal of Medicinal Chemistry, 52(24), 7993-8001. PMID: 19894743. View Source

Quantitative Differentiation of (R)-Telaprevir-d4: A Technical Evidence Guide

Chromatographic Co-Elution: d4 vs. d11 Isotopologues

The selection of a d4 isotopologue for (R)-Telaprevir-d4 is strategically relevant for chromatographic co-elution. In reversed-phase LC, deuterated internal standards can exhibit a shorter retention time than their non-deuterated counterparts due to the lower lipophilicity of C-D vs. C-H bonds [1]. This effect is magnified with a higher number of deuterium atoms. While telaprevir-d11 is a validated internal standard for the parent drug [2], its significant mass difference can lead to chromatographic separation from the analyte under certain conditions, potentially compromising its ability to correct for matrix effects if not properly validated [1]. The d4 label, by providing a sufficient mass shift (+4 Da) for MS distinction while minimizing the deuterium-induced chromatographic shift, may offer an advantage in achieving closer co-elution with the unlabeled analyte, thereby providing more robust ion suppression correction. This is a key consideration when developing assays where baseline separation of isotopologues is not desired [1].

Co-elution: d4 vs d11

Cross-study context

d4: 4 Da mass shift designed to minimize chromatographic separation. d11: 11 Da shift may cause noticeable retention time difference.

Closer co-elution supports matrix-effect correction robustness.

Method- and column-dependent; requires verification.

Evidence Dimension	Chromatographic Retention Time Shift
Target Compound Data	A 4 Da mass shift; designed to minimize chromatographic separation from the analyte.
Comparator Or Baseline	Telaprevir-d11: An 11 Da mass shift; known to cause a noticeable chromatographic shift in some methods.
Quantified Difference	Not quantified as a fixed value; it is method- and column-dependent. The principle is that a smaller number of deuteriums generally reduces the magnitude of the reverse isotope effect on reversed-phase chromatography.
Conditions	Reversed-phase liquid chromatography (RP-LC).

Why This Matters

Closer chromatographic co-elution between the internal standard and the analyte is critical for optimal correction of matrix-induced ion suppression/enhancement in LC-MS/MS, leading to more accurate and precise quantification.

• [1] Restek. (2015, October 25). Choosing an Internal Standard. View Source
• [2] Penchala, S. D., et al. (2013). Validation of an electrospray ionisation LC-MS/MS method for quantitative analysis of telaprevir and its R-diastereomer. Journal of Chromatography B, 932, 100-110. PMID: 23831525. View Source

Isotopic Purity and Structural Fidelity for Method Validation

A critical differentiator for a SIL-IS is its isotopic and chemical purity. (R)-Telaprevir-d4 is offered with a certified purity of ≥99% for the sum of all deuterated forms (d1-d4), ensuring that it contains minimal unlabeled (d0) material that would otherwise contribute to the analyte signal and skew quantification results . This high purity is essential for establishing a robust calibration curve across the assay's dynamic range. While other vendors may offer similar products, the specific batch-to-batch consistency and analytical characterization (e.g., Certificate of Analysis) provided by the manufacturer are what guarantee the reliability of the internal standard for long-term, cross-study data comparability. For example, BOC Sciences certifies their (R)-Telaprevir-d4 at >98% purity .

Isotopic Purity

Specification review

≥99% (sum of deuterated forms d1-d4)

Minimizes unlabeled background; supports low LLOQ.

Batch-to-batch consistency should be reviewed.

Evidence Dimension	Certified Purity
Target Compound Data	≥99% (sum of deuterated forms d1-d4)
Comparator Or Baseline	Alternative vendor: >98% ; Unlabeled Telaprevir (analytical standard): typically >98%.
Quantified Difference	≥1% higher purity specification relative to some alternative sources.
Conditions	Product datasheet specifications, based on vendor's QC analysis.

Why This Matters

High isotopic purity of an internal standard minimizes the analytical background from the unlabeled form, which is fundamental for achieving a low lower limit of quantification (LLOQ) and ensuring the accuracy of the analytical method.

Deuterium Isotope Effect on Metabolic Stability in Vivo

The primary differentiator between telaprevir and (R)-Telaprevir-d4 is the impact of deuterium substitution on its metabolic stability. In vitro and in vivo studies have demonstrated that deuterated telaprevir (d-telaprevir) exhibits a significant kinetic isotope effect (KIE) at the chiral center adjacent to the α-ketoamide group, the site of epimerization to its 30-fold less active R-diastereomer (VRT-127394) [1]. The replacement of the proton at this chiral center with deuterium was shown to suppress this epimerization. In an oral pharmacokinetic study in rats (10 mg/kg), administration of d-telaprevir resulted in an approximately 13% increase in the area under the plasma concentration-time curve (AUC) compared to unlabeled telaprevir [1]. This quantitative enhancement of systemic exposure is a direct result of the deuterium label and is not observed with other non-deuterated or carbon-13 labeled analogs.

In Vivo AUC

Head-to-head

~13% higher plasma AUC for deuterated telaprevir vs. unlabeled in rat PK (10 mg/kg oral).

Supports PK exposure-model interpretation.

Deuterium isotope effect study context.

Evidence Dimension	Oral Plasma Exposure (AUC) in Rats
Target Compound Data	AUC increased by approximately 13% relative to unlabeled telaprevir.
Comparator Or Baseline	Unlabeled Telaprevir (baseline AUC)
Quantified Difference	Approximately 13% higher AUC for d-telaprevir.
Conditions	Oral administration at 10 mg/kg in rats.

Why This Matters

This demonstrates that (R)-Telaprevir-d4 is not merely an analytical tool; the deuterium label itself can confer a distinct in vivo pharmacokinetic profile. For research into deuterated drug candidates, this product serves as the benchmark compound with established, quantifiable effects on metabolic stability.

• [1] Mendelow, M., et al. (2009). In vitro and in vivo isotope effects with hepatitis C protease inhibitors: enhanced plasma exposure of deuterated telaprevir versus telaprevir in rats. Journal of Medicinal Chemistry, 52(24), 7993-8001. PMID: 19894743. View Source

Stereospecific Quantification of the Chiral (R)-Isomer

(R)-Telaprevir-d4 is structurally configured as the labeled analogue of (R)-Telaprevir, the enantiomer of the active pharmaceutical ingredient . This stereospecificity is not shared by telaprevir-d11 internal standards used for the parent drug [1]. The primary metabolite of telaprevir is its R-diastereomer (VRT-127394), which is approximately 30-fold less active against the HCV protease and is formed through epimerization [2]. Quantification of (R)-Telaprevir is essential for understanding drug metabolism and chiral inversion. The use of (R)-Telaprevir-d4 as an internal standard ensures accurate, stereospecific quantification of this chiral compound, whereas a non-stereospecific internal standard (like telaprevir-d11) would not be appropriate for this specific analytical challenge.

Chiral Quantification

Class-level

Designed as stereospecific ISTD for (R)-Telaprevir; not interchangeable with telaprevir-d11.

Enables stereospecific method development.

Requires method validation for chiral separation.

Evidence Dimension	Analytical Target
Target Compound Data	Designed as an internal standard for the (R)-enantiomer of Telaprevir.
Comparator Or Baseline	Telaprevir-d11: Designed as an internal standard for Telaprevir (the active S/R-mixture or parent drug).
Quantified Difference	Not applicable; this is a qualitative difference in analytical utility.
Conditions	Chiral LC-MS/MS method development and validation.

Why This Matters

For research focusing on the chiral purity of telaprevir or the pharmacokinetics of its R-isomer, (R)-Telaprevir-d4 is the analytically correct choice, enabling the development of a stereospecific assay that is not possible with the d11 analogue.

• [1] Penchala, S. D., et al. (2013). Validation of an electrospray ionisation LC-MS/MS method for quantitative analysis of telaprevir and its R-diastereomer. Journal of Chromatography B, 932, 100-110. PMID: 23831525. View Source
• [2] Mendelow, M., et al. (2009). In vitro and in vivo isotope effects with hepatitis C protease inhibitors: enhanced plasma exposure of deuterated telaprevir versus telaprevir in rats. Journal of Medicinal Chemistry, 52(24), 7993-8001. PMID: 19894743. View Source

Optimal Use Cases for (R)-Telaprevir-d4 in Research and Bioanalysis

Development and Validation of Chiral LC-MS/MS Methods for (R)-Telaprevir

Given its stereospecificity, (R)-Telaprevir-d4 is the internal standard of choice for developing and validating analytical methods to quantify the (R)-enantiomer of Telaprevir in biological matrices . This is crucial for studies investigating the chiral inversion or epimerization of Telaprevir, where the inactive R-diastereomer (VRT-127394) is a major metabolite [1]. The use of this specific isotopologue ensures that the analytical method can accurately distinguish and quantify the chiral analyte without interference from the internal standard.

Quantitative Bioanalysis of Telaprevir with Optimized Matrix Effect Correction

In LC-MS/MS assays for Telaprevir where minimizing chromatographic separation between the analyte and its SIL-IS is paramount, (R)-Telaprevir-d4 offers a potential advantage over heavier-labeled analogues like telaprevir-d11 . Its 4 Da mass shift provides the necessary MS differentiation while its chromatographic behavior is more likely to closely mimic the unlabeled analyte, thereby providing optimal correction for ion suppression or enhancement from complex biological samples like plasma or tissue extracts .

In Vitro and In Vivo Pharmacokinetic Studies of Deuterated Telaprevir Analogs

(R)-Telaprevir-d4 is the benchmark reference compound for research on the impact of deuterium substitution on the pharmacokinetic and metabolic profile of HCV protease inhibitors. The documented 13% increase in plasma AUC in rats compared to unlabeled telaprevir provides a quantifiable baseline for evaluating new deuterated analogs [1]. Researchers can use (R)-Telaprevir-d4 as a positive control to assess the magnitude of the kinetic isotope effect in their own novel compounds, guiding the design of drug candidates with improved metabolic stability.

Metabolite Identification and Profiling in Complex Matrices

As a stable isotope-labeled tracer, (R)-Telaprevir-d4 is an essential tool for tracking the metabolism of Telaprevir . Its distinct mass signature allows for the unambiguous identification of metabolites generated from the parent drug in complex biological systems. By co-administering (R)-Telaprevir-d4 with unlabeled drug in in vitro hepatocyte incubations or in vivo studies, researchers can differentiate drug-related material from endogenous components and accurately map metabolic pathways, identify novel metabolites, and assess the potential for metabolic drug-drug interactions .

Application

Selection Property

Validation Focus

Chiral method development for (R)-Telaprevir

Stereospecific internal standard (d4)

Epimerization monitoring accuracy

Quantitative bioanalysis with matrix effect correction

d4 label for close co-elution

Ion suppression/enhancement correction

Deuterated drug candidate PK research

Deuterium isotope effect benchmark

Metabolic stability profiling

Metabolite profiling and identification

Stable isotope tracer (d4)

Metabolic pathway mapping

• [1] Mendelow, M., et al. (2009). In vitro and in vivo isotope effects with hepatitis C protease inhibitors: enhanced plasma exposure of deuterated telaprevir versus telaprevir in rats. Journal of Medicinal Chemistry, 52(24), 7993-8001. PMID: 19894743. View Source